Separation of polar compounds using a flexible metal–organic framework†

Chemical Communications Pub Date: 2015-02-27 DOI: 10.1039/C5CC00113G

Abstract

A flexible metal–organic framework constructed from a flexible linker is shown to possess the capability of separating mixtures of polar compounds (propanol isomers) by exploiting the differences in the saturation capacities of the constituents. Transient breakthrough simulations show that these sorption-based separations are in favor of the component with higher saturation capacity.

Graphical abstract: Separation of polar compounds using a flexible metal–organic framework
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